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Compound of Interest

Compound Name: 3-(3-Methylphenyl)benzaldehyde

Cat. No.: B1585631 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-(3-
Methylphenyl)benzaldehyde

This guide provides a comprehensive overview of the physicochemical properties, experimental

characterization, and safe handling of 3-(3-Methylphenyl)benzaldehyde. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

technical data with practical, field-proven insights to support laboratory applications and further

research.

Introduction and Chemical Identity
3-(3-Methylphenyl)benzaldehyde, also known as 3'-Methyl-[1,1'-biphenyl]-3-carbaldehyde, is

a bi-aryl aldehyde. Its structure, featuring two phenyl rings with methyl and aldehyde functional

groups, makes it a valuable intermediate in organic synthesis, particularly for creating more

complex molecules in pharmaceutical and materials science research. Understanding its

fundamental physicochemical properties is critical for its effective application, from reaction

design and solvent selection to purification and storage.

This document serves as a technical resource, detailing the compound's identity, core physical

properties, and the experimental protocols required for their validation. The methodologies

described are grounded in established laboratory principles, ensuring reliability and

reproducibility.
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Core Physicochemical Data
The fundamental properties of 3-(3-Methylphenyl)benzaldehyde are summarized below.

These values are essential for predicting its behavior in various chemical and physical

processes.

Property Value Source

IUPAC Name
3-(3-

methylphenyl)benzaldehyde
PubChem[1]

CAS Number 216443-78-6 Sigma-Aldrich[2]

Molecular Formula C₁₄H₁₂O PubChem[1]

Molecular Weight 196.24 g/mol PubChem[1], Sigma-Aldrich[2]

Physical Form Solid Sigma-Aldrich[2]

Boiling Point 337.3 ± 21.0 °C (Predicted) ChemBK[3]

Density 1.074 ± 0.06 g/cm³ (Predicted) ChemBK[3]

Storage Conditions
Under inert gas (Nitrogen or

Argon) at 2-8°C
ChemBK[3]

Chemical Structure and Identifiers
The structure consists of a benzaldehyde moiety linked to a toluene moiety at the meta-

positions.

Caption: 2D structure of 3-(3-Methylphenyl)benzaldehyde.

Synonyms: 3'-Methyl-[1,1'-biphenyl]-3-carbaldehyde, 3'-Methyl-biphenyl-3-carboxaldehyde, 3-

(m-tolyl)benzaldehyde.[1]

Experimental Characterization Protocols
Accurate characterization is paramount. The following sections detail the standard, self-

validating protocols for determining the key physicochemical properties of a solid organic

compound like 3-(3-Methylphenyl)benzaldehyde.
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Melting Point Determination
Expertise & Experience: The melting point is a robust indicator of purity. A sharp melting range

(typically 0.5-1.0°C) is characteristic of a pure crystalline compound, whereas impurities

depress and broaden this range.[4] This phenomenon, known as melting point depression, is a

direct consequence of the disruption of the crystal lattice by foreign molecules.

Trustworthiness: The protocol's reliability hinges on a slow, controlled heating rate near the

melting point (approx. 1-2°C per minute) to ensure thermal equilibrium between the sample, the

heating block, and the thermometer.[4] A preliminary rapid determination is advised to find the

approximate melting point, saving time on subsequent, precise measurements.

Step-by-Step Protocol (Capillary Method):

Sample Preparation: Place a small amount of the compound on a clean, dry surface and

crush it into a fine powder.[5]

Capillary Loading: Take a glass capillary tube sealed at one end. Push the open end into the

powdered sample to load a small amount of material.

Packing: Gently tap the sealed end of the capillary on a hard surface to pack the powder

down into a dense column of 1-2 mm in height.[6]

Apparatus Setup: Place the packed capillary into the sample holder of a melting point

apparatus (e.g., a Mel-Temp or similar device).

Heating:

Rapid Scan: Quickly heat the block to determine an approximate melting range. Allow the

apparatus to cool.

Accurate Measurement: Using a fresh sample, heat rapidly to about 15-20°C below the

approximate melting point.

Slow Scan: Decrease the heating rate to 1-2°C per minute.[4]

Observation & Recording:
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Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the entire sample has completely liquefied.

Reporting: The melting point is reported as the range T1 – T2. For a pure compound, this

range should be narrow.
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Caption: Workflow for Melting Point Determination.
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Solubility Assessment
Expertise & Experience: Solubility provides critical insights into the polarity and intermolecular

forces of a compound. The "like dissolves like" principle is fundamental. 3-(3-
Methylphenyl)benzaldehyde, with its large nonpolar biphenyl structure and a polar aldehyde

group, is expected to be insoluble in water but soluble in common organic solvents like diethyl

ether, acetone, and ethanol.

Trustworthiness: This protocol is a systematic, qualitative screen. By testing solubility in a

sequence of solvents with varying polarities and pH, one can infer the presence of acidic or

basic functional groups and the overall polarity of the molecule.[7]

Step-by-Step Protocol:

Preparation: In a small test tube, add approximately 25 mg of the compound.

Water Solubility: Add 0.75 mL of deionized water in portions, shaking vigorously after each

addition.[8] Observe if the solid dissolves. Test the resulting solution with pH paper to check

for any acidic or basic character.

Organic Solvent Solubility: If insoluble in water, use a fresh 25 mg sample for each organic

solvent test.

Add 0.75 mL of diethyl ether and shake.

Add 0.75 mL of ethanol and shake.

Add 0.75 mL of acetone and shake.

Aqueous Acid/Base Solubility: For water-insoluble compounds, testing solubility in 5% aq.

NaOH and 5% aq. HCl can indicate the presence of acidic (e.g., phenol) or basic (e.g.,

amine) functional groups, respectively.[7] Given the aldehyde structure, no significant

solubility is expected in these aqueous solutions.

Recording: Record the compound as "soluble," "partially soluble," or "insoluble" for each

solvent.
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Caption: Workflow for Qualitative Solubility Assessment.
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The chemical behavior of 3-(3-Methylphenyl)benzaldehyde is dominated by the aldehyde

functional group. Aldehydes are readily oxidized to carboxylic acids, a property that

distinguishes them from ketones.[8]

Expertise & Experience: The following are classic qualitative tests that leverage the ease of

oxidation of the aldehyde group. A positive result in these tests provides strong, corroborating

evidence for the presence of the -CHO functional group.

Tollens' Test (Silver Mirror Test)
Principle: Tollens' reagent, an alkaline solution of ammoniacal silver nitrate [Ag(NH₃)₂]⁺, is a

mild oxidizing agent. It oxidizes an aldehyde to a carboxylate anion, and in the process, the

silver(I) ions are reduced to elemental silver, which deposits as a characteristic silver mirror on

the inside of the test tube.[9]

Step-by-Step Protocol:

Reagent Preparation: In a clean test tube, add 1 mL of 5% silver nitrate solution. Add 1-2

drops of 10% sodium hydroxide solution to form a brown precipitate of silver oxide. Add 2%

dilute ammonia solution dropwise, with shaking, until the brown precipitate just dissolves.

This is freshly prepared Tollens' reagent.[9]

Reaction: Add a small amount (20-30 mg) of the compound to the reagent.

Observation: Place the test tube in a warm water bath (60-70°C) for 5-10 minutes.[9] The

formation of a silver mirror or a black precipitate indicates a positive test for an aldehyde.

Fehling's Test
Principle: Fehling's solution contains copper(II) ions complexed with tartrate in an alkaline

solution. Aliphatic aldehydes can reduce the blue Cu²⁺ complex to red copper(I) oxide (Cu₂O).

Aromatic aldehydes, like 3-(3-Methylphenyl)benzaldehyde, generally react more slowly or not

at all, but a positive test is still indicative.

Step-by-Step Protocol:

Reagent Preparation: Mix equal volumes of Fehling's Solution A (copper(II) sulfate in water)

and Fehling's Solution B (potassium sodium tartrate and NaOH in water) in a test tube.[9]
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Reaction: Add a small amount of the compound to the blue Fehling's solution.

Observation: Gently heat the mixture in a boiling water bath for a few minutes.[10] The

formation of a brick-red precipitate of Cu₂O confirms the presence of an aldehyde.[9]
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Caption: Decision workflow for aldehyde functional group tests.

Safety and Handling
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Authoritative Grounding: The safety information is derived from Globally Harmonized System

(GHS) classifications and material safety data sheets (MSDS).

Primary Hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment:

Wear protective gloves (nitrile or neoprene).

Wear safety glasses with side-shields or chemical goggles.

Wear a lab coat.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C to prevent oxidation of the

aldehyde group.[3]
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Conclusion
3-(3-Methylphenyl)benzaldehyde is a solid aromatic aldehyde with well-defined

physicochemical properties. Its characterization relies on standard laboratory techniques such

as melting point determination for purity assessment, solubility tests to understand its polarity,

and classic chemical tests to confirm the aldehyde functionality. Proper handling and storage

under inert gas are crucial to maintain its integrity. The data and protocols presented in this

guide provide a solid foundation for the safe and effective use of this compound in advanced

chemical synthesis and research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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